Cas no 1286718-39-5 (2-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-6-fluorobenzamide)

• Product Name: 2-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-6-fluorobenzamide
• CAS No: 1286718-39-5
• MF: C₁₃H₁₅ClFNO₂
• MW: 271.715106248856
• CID: 6060115
• PubChem ID: 52992747
• Update Time: 2025-06-09

2-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-6-fluorobenzamide
• 1286718-39-5
• AKOS024524543
• CHEMBL3439635
• F5857-5754

• Inchi： 1S/C13H15ClFNO2/c1-13(18,8-5-6-8)7-16-12(17)11-9(14)3-2-4-10(11)15/h2-4,8,18H,5-7H2,1H3,(H,16,17)
• InChI Key： IETYWCUDYAVJDF-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(O)C)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 271.0775346g/mol
• Monoisotopic Mass: 271.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-6-fluorobenzamide

Professional Introduction to Compound with CAS No. 1286718-39-5 and Product Name: 2-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-6-fluorobenzamide

Compound with the CAS number 1286718-39-5 and the product name 2-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-6-fluorobenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a chloro substituent, a fluorine atom, and an N-(2-cyclopropyl-2-hydroxypropyl) side chain, contributes to its distinct reactivity and biological activity.

The chloro group at the para position relative to the benzamide core is a well-known pharmacophore that enhances the lipophilicity and metabolic stability of many pharmaceutical compounds. This feature is particularly important in the design of drugs that require prolonged circulation in the bloodstream. Additionally, the fluorine atom at the 6-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. These structural elements are often exploited to improve binding affinity and selectivity in drug candidates.

The N-(2-cyclopropyl-2-hydroxypropyl) side chain adds another layer of complexity to this compound, providing both steric hindrance and hydrophilic interactions. The cyclopropyl group is known to increase molecular rigidity, which can enhance binding to protein targets, while the hydroxyl group allows for hydrogen bonding interactions. Such structural features are critical in optimizing drug-like properties, including solubility, bioavailability, and metabolic stability.

In recent years, there has been growing interest in the development of novel benzamide derivatives as potential therapeutic agents. Benzamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound under discussion (2-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-6-fluorobenzamide) is no exception and has been explored in various preclinical studies for its pharmacological potential.

One of the most compelling aspects of this compound is its reported activity against certain enzymatic targets. For instance, studies have indicated that it may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and survival. These findings are particularly intriguing given the ongoing efforts to develop targeted therapies for various malignancies. The combination of a chloro, fluorine, and hydroxyl functional group distribution suggests that this compound may interact with multiple binding pockets on these enzymes, leading to potent inhibitory activity.

Furthermore, research has also highlighted the compound's potential in modulating immune responses. The unique structural motifs present in 2-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-6-fluorobenzamide may allow it to interact with receptors or signaling pathways involved in inflammation and immune regulation. This is particularly relevant in the context of autoimmune diseases and chronic inflammatory conditions, where immunomodulatory therapies are highly sought after.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of each functional group must be meticulously controlled to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to its target proteins. These studies provide valuable insights into how the various functional groups contribute to its biological activity. For example, computational analysis has revealed that the chloro group interacts favorably with hydrophobic pockets on the enzyme surface, while the fluorine atom engages in favorable electrostatic interactions with negatively charged residues.

The N-(2-cyclopropyl-2-hydroxypropyl) side chain has also been shown to play a crucial role in stabilizing the binding interaction through both hydrophobic effects and hydrogen bonding. These findings have guided medicinal chemists in designing analogs with enhanced potency and selectivity. By leveraging computational tools alongside experimental data, researchers can rapidly iterate on lead compounds like 1286718-39-5 to develop more effective therapeutic agents.

In conclusion, compound with CAS No. 1286718-39-5 and product name 2-chloro-N-(2-cyclopropyl-2-hydroxypropyl)-6-fluorobenzamide represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features offer multiple opportunities for interaction with biological targets, making it a valuable scaffold for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in addressing unmet medical needs.